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Compound of Interest

Compound Name: 2,3-Diethyl-5-methylpyrazine

Cat. No.: B150936

A Comprehensive Technical Guide to 2,3-
Diethyl-5-methylpyrazine

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the chemical and physical
properties, analytical methodologies, and synthesis of 2,3-Diethyl-5-methylpyrazine. The
information is curated for researchers, scientists, and professionals in drug development who
require a thorough understanding of this pyrazine derivative.

Core Chemical and Physical Properties

2,3-Diethyl-5-methylpyrazine, also known as hazelnut pyrazine, is a heterocyclic aromatic
compound that plays a significant role in the flavor and fragrance industry.[1][2] It is @ member
of the pyrazine class of compounds, which are known for their potent aroma profiles.[3][4][5]
This compound is found naturally in a variety of roasted and cooked foods, including coffee,
nuts, and baked goods.[4]

The structural integrity of 2,3-Diethyl-5-methylpyrazine, with its diethyl and methyl
substitutions on the pyrazine ring, contributes to its characteristic nutty and roasted aroma.[1] It
is recognized as a key aroma component in numerous food products and is used as a flavoring
agent.[4][6][7]
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Quantitative Data Summary

The following tables summarize the key quantitative chemical and physical properties of 2,3-

Diethyl-5-methylpyrazine.

Identifier Value Source
IUPAC Name 2,3-diethyl-5-methylpyrazine [3]
CAS Number 18138-04-0 [11[8]
Molecular Formula CoH14N2 [8][9]
Molecular Weight 150.22 g/mol [10]
SMILES CCC1=NC=C(N=C1CC)C [3]
INChl=1S/C9H14N2/c1-4-8-
InChl 9(5-2)11-7(3)6-10-8/h6H,4- [3]
5H2,1-3H3
PSINWXIDJYEXLO-
InChiKey [3]
UHFFFAOYSA-N
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Physical Property Value Conditions Source
Colorless to pale
Appearance o [2][3]
yellow liquid
Roasted hazelnut, At 0.10% in
Odor _ [1]
nutty, meaty dipropylene glycol
Boiling Point 191.00 to 193.00 °C @ 760.00 mm Hg [11[2]
95 °C @ 20 mmHg [11]
Density 0.949 g/mL at 25 °C [4]
0.938-0.957 g/mL [3]
Refractive Index 1.498 at 20 °C
1.493-1.505 [3]
Solubility 1636 mg/L in water at 25 °C [1112]
in alcohol and organic
Soluble [1]
solvents
Vapor Pressure 0.515 mmHg at 25 °C [2]
Flash Point 80 °C (176 °F) Closed cup [2]
logP (o/w) 1.95 [2][3]

Experimental Protocols

Detailed methodologies are crucial for the accurate analysis and synthesis of 2,3-Diethyl-5-

methylpyrazine. This section outlines established experimental protocols.

Synthesis of 2,3-Diethyl-5-methylpyrazine

The industrial synthesis of 2,3-Diethyl-5-methylpyrazine is typically achieved through the

condensation of a dicarbonyl compound with a diamine.[1] A common method involves the

reaction of 3,4-hexanedione with 1,2-diaminopropane.[11][12]

General Procedure:
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e Reaction Setup: In a suitable reaction vessel, 3,4-hexanedione is combined with 1,2-
diaminopropane in a solvent.

o Condensation: The mixture is heated under controlled conditions to facilitate the
condensation reaction, leading to the formation of the pyrazine ring.

o Workup: Following the reaction, the mixture is cooled, and the product is isolated through
extraction and purification steps.

« Purification: Purification is typically achieved by distillation under reduced pressure to yield
the final product.

While a detailed, step-by-step protocol for this specific synthesis is not readily available in the
provided search results, a general procedure for the synthesis of a similar pyrazine, 3,5-
dimethylpyrazole, involves the reaction of hydrazine sulfate with acetylacetone in the presence
of sodium hydroxide, followed by ether extraction and purification.[13] This suggests that the
synthesis of alkylpyrazines often follows a condensation-extraction-purification pathway.

Analytical Methods: Gas Chromatography-Mass
Spectrometry (GC-MS)

GC-MS is a powerful technique for the separation, identification, and quantification of volatile
and semi-volatile compounds like 2,3-Diethyl-5-methylpyrazine.[14]

Instrumentation:

e Gas Chromatograph (GC): Equipped with a suitable capillary column. A non-polar column,
such as a DB-5ms (30 m x 0.25 mm, 0.25 um film thickness), is commonly used for pyrazine
analysis.[14]

o Mass Spectrometer (MS): A single quadrupole or triple quadrupole mass spectrometer is
used for detection.[14]

GC Conditions:

e Injector: Splitless mode at 250°C.[14]
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o Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.[14]
e Oven Program:
o Initial temperature: 60°C, hold for 2 minutes.
o Ramp: 10°C/min to 250°C.
o Hold: 5 minutes at 250°C.[14]
Mass Spectrometer Conditions:
« lonization Mode: Electron lonization (EI) at 70 eV.[14]
e Acquisition Mode:

o Selected lon Monitoring (SIM): For targeted analysis and quantification, specific ions of the
analyte are monitored.[14]

o Multiple Reaction Monitoring (MRM) (for GC-MS/MS): This mode offers higher selectivity
and sensitivity by monitoring a specific precursor ion and its fragmentation into a product
ion.[14] For 2,3-Diethyl-5-methylpyrazine-d7 (a deuterated internal standard), a likely
transition would be from the molecular ion (m/z 157) to a fragment ion (e.g., m/z 128).[14]

Sample Preparation Techniques

Proper sample preparation is critical for accurate GC-MS analysis. Two common techniques for
extracting pyrazines from various matrices are Liquid-Liquid Extraction (LLE) and Headspace
Solid-Phase Microextraction (HS-SPME).

Liquid-Liquid Extraction (LLE):
This technique is used to extract pyrazines from aqueous samples.[15]

o Sample Preparation: A known volume of the agueous sample is placed in a separatory
funnel. A known amount of an internal standard, such as 2,3-Diethyl-5-methylpyrazine-d7,
is added.[6][15]
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» Extraction: An immiscible organic solvent, such as dichloromethane, is added, and the
mixture is shaken vigorously.[6]

e Separation: The layers are allowed to separate, and the organic layer containing the analyte
is collected. The extraction process is typically repeated multiple times to ensure complete
recovery.[6]

e Drying and Concentration: The combined organic extracts are dried over an anhydrous salt
(e.g., sodium sulfate) and then concentrated under a gentle stream of nitrogen before GC-
MS analysis.[6][16]

Headspace Solid-Phase Microextraction (HS-SPME):

HS-SPME is a solvent-free technique ideal for the analysis of volatile compounds in solid or
liquid samples.[16]

o Sample Preparation: A known amount of the sample (e.g., ground coffee) is placed in a
headspace vial. An internal standard and a salt solution (e.g., saturated NaCl) may be added
to enhance the release of volatile compounds. The vial is sealed.[16]

o Equilibration: The vial is heated and equilibrated for a specific time to allow the volatile
analytes to partition into the headspace.[16]

o Extraction: A pre-conditioned SPME fiber (e.qg.,
Divinylbenzene/Carboxen/Polydimethylsiloxane - DVB/CAR/PDMS) is exposed to the
headspace for a defined period to adsorb the analytes.[16]

o Desorption and Analysis: The SPME fiber is then retracted and inserted into the hot injection
port of the GC, where the adsorbed analytes are thermally desorbed and transferred to the
GC column for analysis.[16]

Visualizations

The following diagrams illustrate the experimental workflows described in this guide.
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Caption: Workflow for GC-MS analysis of 2,3-Diethyl-5-methylpyrazine.
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Caption: Workflow for Liquid-Liquid Extraction (LLE).
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Caption: Workflow for Headspace Solid-Phase Microextraction (HS-SPME).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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